![molecular formula C17H14ClN3O4 B2645547 3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one CAS No. 687580-34-3](/img/structure/B2645547.png)
3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one
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Description
3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one is a useful research compound. Its molecular formula is C17H14ClN3O4 and its molecular weight is 359.77. The purity is usually 95%.
BenchChem offers high-quality 3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Properties
Derivatives of 1,3,5-oxadiazine, including our compound of interest, have demonstrated antibacterial and antifungal activity . Researchers have investigated their potential as agents to combat microbial infections. These compounds may serve as leads for developing new antibiotics or antifungal drugs.
Antitumor Activity
The same derivatives have also shown antitumor properties . Their ability to inhibit tumor growth or induce apoptosis in cancer cells makes them intriguing candidates for further study. Researchers explore their mechanisms of action and evaluate their efficacy against various cancer types.
Insecticidal and Larvicidal Effects
Certain 1,3,5-oxadiazine derivatives exhibit insecticidal and larvicidal activity . These compounds could be valuable in pest control, especially against agricultural pests or disease vectors. Investigating their impact on insect physiology and ecology is crucial for practical applications.
Herbicidal Potential
Researchers have explored the herbicidal effects of 1,3,5-oxadiazine derivatives . These compounds may interfere with plant growth or metabolism, making them potential herbicides. Understanding their selectivity, mode of action, and environmental impact is essential for safe and effective use.
Ionic Liquids and Polymers
Beyond biological applications, 1,3,5-oxadiazine derivatives have found use as ionic liquids and polymers . Ionic liquids are versatile solvents, while polymers based on these derivatives can have diverse material properties. Researchers investigate their synthesis, stability, and applications in materials science.
Supramolecular Chemistry
In organic and supramolecular chemistry, 1,3,5-oxadiazine derivatives contribute to the synthesis of molecular clips and other compounds . Their unique structures and functional groups enable the design of intricate supramolecular assemblies. Researchers explore their self-assembly behavior and potential applications.
properties
IUPAC Name |
10-(4-chlorophenyl)-9-methyl-4-nitro-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O4/c1-17-9-14(13-8-12(21(23)24)6-7-15(13)25-17)19-16(22)20(17)11-4-2-10(18)3-5-11/h2-8,14H,9H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAEKJKKECDNXAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CC(C3=C(O1)C=CC(=C3)[N+](=O)[O-])NC(=O)N2C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-chlorophenyl)-2-methyl-8-nitro-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one |
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